![molecular formula C13H21N5 B7573453 N-[(1-ethylimidazol-2-yl)methyl]-1-(4-methylpyrazol-1-yl)propan-2-amine](/img/structure/B7573453.png)
N-[(1-ethylimidazol-2-yl)methyl]-1-(4-methylpyrazol-1-yl)propan-2-amine
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Overview
Description
N-[(1-ethylimidazol-2-yl)methyl]-1-(4-methylpyrazol-1-yl)propan-2-amine, commonly known as EMAP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and biology. EMAP belongs to the class of imidazole-based compounds and is known for its unique chemical properties that make it an attractive candidate for various research studies.
Mechanism of Action
The mechanism of action of EMAP involves its interaction with specific cellular targets, such as enzymes and receptors. EMAP has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, EMAP has been shown to modulate the activity of certain receptors in the brain, which may contribute to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
EMAP has been shown to have a range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects. EMAP has also been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of EMAP for lab experiments is its unique chemical properties, which make it an attractive candidate for various research studies. Additionally, EMAP is relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of EMAP is its potential toxicity, which may limit its use in certain research studies.
Future Directions
There are several future directions for research on EMAP, including further studies on its potential applications in cancer research and neurology. Additionally, future research could focus on the development of new synthesis methods for EMAP that are more efficient and cost-effective. Furthermore, the potential toxicity of EMAP could be further studied to determine its safety for use in various research studies.
Synthesis Methods
The synthesis of EMAP involves a series of chemical reactions that require specific reagents and conditions. One of the most commonly used methods for synthesizing EMAP involves the reaction of 1-ethylimidazole with 4-methylpyrazole in the presence of a reducing agent such as sodium borohydride. The resulting compound is then treated with propionyl chloride to yield EMAP.
Scientific Research Applications
EMAP has been extensively studied for its potential applications in various scientific research fields, including medicine and biology. One of the most promising applications of EMAP is in the field of cancer research, where it has been shown to inhibit the growth of cancer cells and induce apoptosis. EMAP has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-[(1-ethylimidazol-2-yl)methyl]-1-(4-methylpyrazol-1-yl)propan-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N5/c1-4-17-6-5-14-13(17)8-15-12(3)10-18-9-11(2)7-16-18/h5-7,9,12,15H,4,8,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPCQOLCUUHQLNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN=C1CNC(C)CN2C=C(C=N2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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